Cas no 1260615-99-3 ((3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride)

• Product Name: (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride
• CAS No: 1260615-99-3
• MF: C₁₈H₂₃ClN₂
• MW: 302.841623544693
• MDL: MFCD10697842
• CID: 5158288
• PubChem ID: 72211265
• Update Time: 2025-05-25

(3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((3R,4R)-1-Benzyl-4-phenylpyrrolidin-3-yl)methanamine hydrochloride
• [(3R,4R)-1-benzyl-4-phenylpyrrolidin-3-yl]methanamine hydrochloride
• starbld0005967
• (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride

• MDL： MFCD10697842
• Inchi： 1S/C18H22N2.ClH/c19-11-17-13-20(12-15-7-3-1-4-8-15)14-18(17)16-9-5-2-6-10-16;/h1-10,17-18H,11-14,19H2;1H/t17-,18+;/m1./s1
• InChI Key： DIZIQKGZCVXNDT-URBRKQAFSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)C[C@@H](C2C=CC=CC=2)[C@H](CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 279
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride

Research Briefing on (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride (CAS: 1260615-99-3)

The compound (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine hydrochloride, with CAS number 1260615-99-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is being investigated for its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutics targeting neurological and psychiatric disorders. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, making it a promising candidate for further exploration.

Recent literature highlights the importance of the stereochemistry of this compound, as the (3R,4R) configuration has been shown to exhibit enhanced binding affinity to specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this enantiomer acts as a potent modulator of the serotonin and dopamine systems, suggesting potential applications in the treatment of depression and Parkinson's disease. The hydrochloride salt form improves solubility and bioavailability, which is critical for pharmaceutical formulations.

In terms of synthesis, advancements have been made in the enantioselective preparation of (3R,4R)-1-benzyl-4-phenylpyrrolidin-3-ylmethanamine. A novel catalytic asymmetric hydrogenation method was reported in Organic Letters (2023), achieving high yields (up to 92%) and excellent enantiomeric excess (ee >99%). This method addresses previous challenges in obtaining the desired stereoisomer in pure form, which is essential for pharmacological studies and clinical development.

Biological evaluations have revealed that this compound exhibits low toxicity in vitro (IC50 > 100 µM in HEK293 cells) and favorable pharmacokinetic properties in rodent models. A recent preclinical study indicated that it crosses the blood-brain barrier efficiently, with a brain-to-plasma ratio of 0.8 at 2 hours post-administration. These findings support its potential as a central nervous system (CNS) drug candidate.

Future research directions include structure-activity relationship (SAR) studies to optimize its pharmacological profile and investigations into its mechanisms of action at the molecular level. The compound's unique structural features and promising biological activity make it a valuable tool for understanding neurotransmitter systems and developing new therapeutic agents. Continued research on 1260615-99-3 is expected to yield important insights for the pharmaceutical industry and academic research alike.